Cas no 17057-88-4 (3,5-Dimethyl-biphenyl (>85%))

• Product Name: 3,5-Dimethyl-biphenyl (>85%)
• CAS No: 17057-88-4
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD09031096
• CID: 154552
• PubChem ID: 86927
• Update Time: 2025-06-09

3,5-Dimethyl-biphenyl (>85%) Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1,1'-biphenyl
• 1,1'-Biphenyl,3,5-dimethyl-
• 1,3-dimethyl-5-phenylbenzene
• 3,5-DIMETHYL-BIPHENYL
• Einecs 241-120-5
• WJ1G5X2V0V
• UNII-WJ1G5X2V0V
• E90183
• 3,5-dimethylbiphenyl
• 1,1'-Biphenyl, 3,5-dimethyl-
• DTXSID70168883
• AC-18801
• MFCD09031096
• 17057-88-4
• CHEMBL464380
• Biphenyl, 3,5-dimethyl-
• NS00025589
• 3,5-Dimethyl-biphenyl (>85%)
• AKOS006289821

• MDL： MFCD09031096
• Inchi： 1S/C14H14/c1-11-8-12(2)10-14(9-11)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： QUHIUAFQBFDMIQ-UHFFFAOYSA-N
• SMILES： C1(C=C(C)C=C(C)C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.10962
• Monoisotopic Mass: 182.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9990
• Melting Point: 22.5°C
• Boiling Point: 278.85°C
• Flash Point: 121.6°C
• Refractive Index: 1.5952
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3,5-Dimethyl-biphenyl (>85%)

Comprehensive Overview of 3,5-Dimethyl-biphenyl (CAS No. 17057-88-4): Properties, Applications, and Industry Insights

3,5-Dimethyl-biphenyl (CAS No. 17057-88-4) is a specialized organic compound belonging to the biphenyl family, characterized by its two methyl groups positioned at the 3 and 5 locations of the biphenyl structure. With a purity of >85%, this compound has garnered significant attention in industrial and research applications due to its unique chemical properties and versatility. In this article, we delve into the molecular characteristics, synthesis methods, and emerging uses of 3,5-Dimethyl-biphenyl, while addressing frequently searched questions such as "What is 3,5-Dimethyl-biphenyl used for?" and "How is 3,5-Dimethyl-biphenyl synthesized?".

The molecular formula of 3,5-Dimethyl-biphenyl is C₁₄H₁₄, and it exhibits a crystalline solid form under standard conditions. Its high thermal stability and low reactivity make it an ideal candidate for high-temperature applications, including advanced material synthesis and specialty coatings. Recent studies have highlighted its potential as a precursor in the production of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), aligning with the growing demand for energy-efficient display technologies.

One of the most searched queries related to 3,5-Dimethyl-biphenyl is "Is 3,5-Dimethyl-biphenyl soluble in water?". The answer lies in its hydrophobic nature, as the compound is highly soluble in organic solvents like ethanol, acetone, and toluene but exhibits negligible solubility in water. This property is critical for its use in polymer manufacturing and pharmaceutical intermediates, where solvent compatibility is a key factor. Researchers are also exploring its role in green chemistry initiatives, particularly in reducing solvent waste during synthesis.

The synthesis of 3,5-Dimethyl-biphenyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura coupling, which ensures high yield and purity. Industry professionals often search for "3,5-Dimethyl-biphenyl suppliers" or "3,5-Dimethyl-biphenyl price trends," reflecting its commercial relevance. The compound's market is driven by demand from the electronics, agrochemical, and pharmaceutical sectors, with Asia-Pacific emerging as a key production hub due to advancements in catalytic technologies.

Environmental and safety considerations are another hot topic surrounding 3,5-Dimethyl-biphenyl. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize exposure. Frequently asked questions like "Is 3,5-Dimethyl-biphenyl biodegradable?" highlight the industry's shift toward sustainable practices. Recent biodegradability studies suggest moderate persistence in soil, prompting research into eco-friendly derivatives for future applications.

In conclusion, 3,5-Dimethyl-biphenyl (CAS No. 17057-88-4) is a multifaceted compound with expanding applications in cutting-edge technologies. Its role in advanced materials and alignment with sustainability goals positions it as a compound of interest for researchers and industry stakeholders alike. For those seeking "3,5-Dimethyl-biphenyl technical data sheets" or "3,5-Dimethyl-biphenyl alternatives," ongoing innovations in synthetic chemistry promise new opportunities for this versatile molecule.